Cas no 2680825-32-3 (benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate
• CAS No: 2680825-32-3
• MF: C₁₅H₁₁F₄NO₃
• MW: 329.246358156204
• CID: 5625798
• PubChem ID: 165925054
• Update Time: 2025-10-28

benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295296
• benzyl N-[5-fluoro-2-hydroxy-4-(trifluoromethyl)phenyl]carbamate
• 2680825-32-3
• benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C15H11F4NO3/c16-11-7-12(13(21)6-10(11)15(17,18)19)20-14(22)23-8-9-4-2-1-3-5-9/h1-7,21H,8H2,(H,20,22)
• InChI Key： QMIJYMGELWZGCJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(F)(F)F)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.06750586g/mol
• Monoisotopic Mass: 329.06750586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate

Introduction to Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate (CAS No. 2680825-32-3)

Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate, with the chemical formula corresponding to its CAS number 2680825-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of multiple functional groups, including a fluoro substituent, a hydroxy group, and a trifluoromethyl group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate contribute to its unique chemical properties and potential biological activities. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, is particularly valuable in pharmaceutical design. Additionally, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can enhance interactions with biological targets. The trifluoromethyl group, on the other hand, is renowned for its ability to improve lipophilicity and metabolic resistance, making it a common moiety in drug molecules designed for oral administration.

In recent years, there has been a surge in research focused on the development of novel carbamate-based compounds due to their potential therapeutic benefits. Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate has been studied for its potential applications in various therapeutic areas, including oncology, anti-inflammatory diseases, and infectious diseases. The compound's unique structural motifs have prompted researchers to explore its pharmacokinetic properties and mechanisms of action. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways.

The synthesis of Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro, hydroxy, and trifluoromethyl groups necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, paving the way for their exploration in medicinal chemistry.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate and biological targets. These computational tools have allowed researchers to predict binding affinities, identify potential drug candidates, and optimize molecular structures for improved efficacy. The integration of experimental data with computational predictions has been crucial in accelerating the drug discovery process.

In clinical settings, the potential therapeutic applications of Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate are being evaluated through preclinical studies. These studies aim to assess its safety profile, pharmacokinetic behavior, and biological activity in vitro and in vivo. The results from these studies will provide valuable insights into the compound's potential as a lead molecule for further development into a new drug entity.

The importance of functional groups such as the fluoro, hydroxy, and trifluoromethyl moieties cannot be overstated in modern drug design. These groups not only influence the chemical properties of the molecule but also play a critical role in determining its biological activity. The strategic placement of these substituents can enhance binding interactions with target proteins or enzymes, leading to improved therapeutic outcomes.

The future prospects of Benzyl N-5-fluoro-2-hydroxy-4-(trifluoromethyl)phenylcarbamate are promising, with ongoing research aimed at optimizing its structure for better pharmacological properties. Innovations in synthetic methodologies and computational techniques continue to drive advancements in this field, offering new opportunities for developing novel therapeutics.